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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731

Prosulfocarb is a selective thiocarbamate herbicide utilized for the pre-emergence and early
post-emergence control of annual grasses and various broadleaf weeds.[1] Primarily applied in
the cultivation of cereals like wheat and barley, as well as in potato and onion crops, it functions
by disrupting lipid synthesis in susceptible plants.[1] This guide provides a detailed overview of
its chemical structure, physicochemical properties, and the biochemical pathways it inhibits.

Molecular Structure and Chemical Formula

Prosulfocarb is chemically identified as S-benzyl N,N-dipropylcarbamothioate.[2] It is a
monothiocarbamic ester characterized by two propyl groups attached to the nitrogen atom and
a benzyl group linked to the sulfur atom.[2]

The chemical and molecular properties of Prosulfocarb are summarized below.
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Property Value Citation(s)
Chemical Formula C14H21NOS [2]
Molecular Weight 251.39 g/mol
CAS Number 52888-80-9
IUPAC Name S-benzyl N.N-
dipropylcarbamothioate
Appearance Light yellow to amber liquid
Melting Point -10°C
Boiling Point 248 °C
Water Solubility 200 ppm

Vapor Pressure

1.2 x 10> mmHg at 25°C

CCCN(CCC)C(=0)SCclcccecc

SMILES String 1
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Mechanism of Action: Inhibition of Lipid Synthesis

Prosulfocarb's herbicidal activity stems from its role as a lipid synthesis inhibitor. Specifically, it
targets the biosynthesis of very-long-chain fatty acids (VLCFAS), which are fatty acids with
chain lengths of more than 18 carbon atoms. These VLCFAs are essential components of plant
cell membranes, waxes, and suberin, which are critical for cell division, cuticle formation, and
overall growth.

The mechanism involves the inhibition of the VLCFA elongase (VLCFAE) enzyme complex.
This enzyme system catalyzes the sequential addition of two-carbon units to an acyl-CoA
substrate, progressively increasing the fatty acid chain length. By blocking this process,
Prosulfocarb prevents the formation of VLCFASs, leading to a failure in cell membrane
development and ultimately causing the death of the weed seedling before it can emerge from

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Prosulfocarb
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the soil. This mode of action is distinct from that of ACCase-inhibiting herbicides, which block

an earlier step in fatty acid synthesis.

Prosulfocarb

nhibits

VLCFA Elongation Cycle

Malonyl-CoA

Acyl-CoA (C18) (2-Carbon Donor)

Y
3-Ketoacyl-CoA

«

Reduction

/
Dehydration

/

Reduction

(a5 (%),

/
( Elongated Acyl-CoA (C20) )

- -

Further Elongation Cycles
(C22, C24, etc.)

VLCFA Elongase

Complex

Result

Inhibition of VLCFA Synthesis
&
Disruption of Cell Membrane Formation

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Mechanism of Prosulfocarb action on Very-Long-Chain Fatty Acid (VLCFA)
synthesis.

Experimental Protocols
Synthesis of Prosulfocarb

Several methods for the synthesis of Prosulfocarb have been patented. A common industrial
approach avoids a one-step process, which can lead to undesirable side-reactions between
benzylchloride and the amine, instead opting for a two-step process.

Method 1: Synthesis via Carbonoxysulfide This method is designed to control the reaction and
maximize yield.

Preparation of Di-n-propylamine Solution: A mixture of di-n-propylamine and water is
prepared in a reactor.

» Addition of Carbonoxysulfide (COS): Gaseous carbonoxysulfide is continuously added to the
stirred aqueous di-n-propylamine mixture over a period of approximately 100 minutes at a
controlled temperature of 5-15°C.

o Delayed Addition of Benzylchloride: The continuous addition of benzylchloride to the reaction
mixture is initiated only after approximately 30-60% of the total required carbonoxysulfide
has been added.

e pH Control: The addition of benzylchloride is performed under pH control, maintained by the
addition of sodium hydroxide.

 Purification: The crude product is purified via steam-stripping under reduced pressure to
achieve an assay of over 99%.

Method 2: Synthesis from Phosgene An alternative synthesis route involves the use of
phosgene.

o Reaction of Dipropylamine with Phosgene: Dipropylamine is reacted with phosgene,
resulting in the substitution of one chlorine atom on the phosgene molecule by the amine.
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» Reaction with Benzyl Mercaptan: The intermediate product is then combined with benzyl
mercaptan, which substitutes the remaining chlorine atom.

 Alternative Order: The synthesis is also possible by first reacting benzyl mercaptan with
phosgene, followed by the addition of dipropylamine.

Analytical Determination

The quantification of Prosulfocarb in various matrices is typically performed using
chromatographic techniques such as Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC).

Method: Gas Chromatography-Mass Spectrometry (GC-MS) for Potato Flour Samples This
method provides a framework for the direct determination of Prosulfocarb in a solid food
matrix.

» Standard Preparation: A stock solution of Prosulfocarb (e.g., ~3110 mg/kg) is prepared in
methanol. Working standard solutions are created by diluting this stock solution.

o Sample Preparation: A known weight of the potato flour sample is spiked with a known
concentration of Prosulfocarb standard solution for validation purposes. An appropriate
extraction and clean-up procedure, such as QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe), is typically employed to isolate the analyte from the matrix.

o GC-MS Analysis: The prepared sample extract is injected into the GC-MS system.
o Column: HP-5MS column is suitable for separation.

o Oven Program: An optimized temperature program is required to achieve separation within
a reasonable time (e.g., 10 minutes).

o Detection: A mass selective detector (MS) is used for identification and quantification.

» Validation: The method's analytical performance is validated by determining the Limit of
Detection (LOD), Limit of Quantification (LOQ), linear working range, and relative standard
deviation (%RSD). For Prosulfocarb in potato flour, reported values are:

o LOD: 0.54 mg/kg
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o LOQ: 1.80 mg/kg
o Linear Range: 2.4-96.6 mg/kg
o %RSD: 7.7%

Method: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)
This method is suitable for analyzing Prosulfocarb in aqueous samples.

o Sample Pre-treatment: Water samples are first filtered to remove particulate matter. Solid-
phase extraction (SPE) with C18 cartridges is used to concentrate the analyte and clean up
the sample.

e HPLC System:
o Column: A reverse-phase C18 column is used for separation.

o Mobile Phase: A gradient elution using a mixture of acetonitrile and an aqueous solution of
a weak acid (e.g., phosphoric acid or formic acid for MS compatibility) is employed.

o Detection: A Diode-Array Detector (DAD) is set to a specific wavelength (e.g., 220 nm) for
detection and quantification.

» Confirmation: To confirm the identity of the detected compound, the analysis can be repeated
on a second column with different polarity, such as a cyano (CN) column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prosulfocarb: A Technical Guide to its Molecular
Structure, Properties, and Mechanism of Action]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1679731#prosulfocarb-molecular-
structure-and-chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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